2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide

• IUPAC Name: 3-(methanesulfonamido)-2-methyl-N-[(4-pyrrolidin-1-ylphenyl)methyl]benzamide
• InChI: InChI=1S/C20H25N3O3S/c1-15-18(6-5-7-19(15)22-27(2,25)26)20(24)21-14-16-8-10-17(11-9-16)23-12-3-4-13-23/h5-11,22H,3-4,12-14H2,1-2H3,(H,21,24)
• InChI Key: IVVXYFBCTQLSRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NS(=O)(=O)C)C(=O)NCC2=CC=C(C=C2)N3CCCC3
• Molecular Formula: C20H25N3O3S
• Molecular Weight: 387.5 g/mol

Description

2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide, also known as MS-275, is a synthetic compound that belongs to the class of histone deacetylase (HDAC) inhibitors. HDAC inhibitors are a group of compounds that have shown promising results in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. MS-275 has been extensively studied for its potential therapeutic applications and mechanism of action.

Mechanism of Action

2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide works by inhibiting the activity of HDAC enzymes, which are responsible for the removal of acetyl groups from histone proteins. Histone acetylation is an important epigenetic modification that regulates gene expression. Inhibition of HDAC enzymes leads to an increase in histone acetylation, which results in the activation of tumor suppressor genes and the inhibition of oncogenes. 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has been shown to have a number of biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as to inhibit angiogenesis, the process by which new blood vessels are formed. 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has also been shown to modulate the immune system, leading to an increase in the activity of natural killer cells and a decrease in the activity of regulatory T cells. In addition, 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has several advantages for laboratory experiments. It is a highly potent and selective HDAC inhibitor, which makes it a useful tool for studying the role of HDAC enzymes in various biological processes. 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide is also relatively stable and can be easily synthesized, which makes it a cost-effective compound for laboratory experiments.
However, there are also some limitations to the use of 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide in laboratory experiments. It has been shown to have off-target effects on other enzymes, which may complicate the interpretation of experimental results. In addition, 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has low solubility in water, which may limit its use in certain experimental systems.

Future Directions

There are several future directions for the study of 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide. One area of research is the development of more potent and selective HDAC inhibitors that can be used for the treatment of various diseases. Another area of research is the identification of biomarkers that can predict the response of cancer cells to 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide treatment. In addition, there is a need for more preclinical and clinical studies to evaluate the safety and efficacy of 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide in various diseases.
Conclusion
2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide is a synthetic compound that belongs to the class of HDAC inhibitors. It has shown promising results in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide works by inhibiting the activity of HDAC enzymes, leading to an increase in histone acetylation and the activation of tumor suppressor genes. 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has several advantages for laboratory experiments, but also has some limitations. There are several future directions for the study of 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide, including the development of more potent and selective HDAC inhibitors and the identification of biomarkers for predicting treatment response.

Scientific Research Applications

2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have potent anti-cancer activity in preclinical studies, particularly in solid tumors such as breast, lung, and colon cancer. 2-methyl-3-[(methylsulfonyl)amino]-N-[4-(1-pyrrolidinyl)benzyl]benzamide has also shown promising results in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease, as well as in inflammatory diseases such as rheumatoid arthritis.